Cas no 253273-90-4 (3-3-(Bromomethyl)Phenyl-5-Methyl-1,2,4-Oxadiazole)

3-(3-(Bromomethyl)Phenyl)-5-Methyl-1,2,4-Oxadiazole is a brominated oxadiazole derivative with applications in organic synthesis and pharmaceutical intermediate development. The compound features a reactive bromomethyl group, enabling further functionalization through nucleophilic substitution or cross-coupling reactions. Its 1,2,4-oxadiazole core contributes to stability and potential bioactivity, making it valuable in medicinal chemistry research. The methyl substituent enhances lipophilicity, influencing solubility and reactivity profiles. This compound is particularly useful in constructing complex heterocyclic frameworks or as a precursor for targeted molecular modifications. Its well-defined structure ensures reproducibility in synthetic pathways, supporting its use in high-precision chemical applications. Proper handling is advised due to the reactivity of the bromomethyl moiety.
3-3-(Bromomethyl)Phenyl-5-Methyl-1,2,4-Oxadiazole structure
253273-90-4 structure
Product Name:3-3-(Bromomethyl)Phenyl-5-Methyl-1,2,4-Oxadiazole
CAS No:253273-90-4
MF:C10H9BrN2O
MW:253.095261335373
MDL:MFCD07368547
CID:246642
PubChem ID:7060548
Update Time:2025-05-27

3-3-(Bromomethyl)Phenyl-5-Methyl-1,2,4-Oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(3-(Bromomethyl)phenyl)-5-methyl-1,2,4-oxadiazole
    • 1,2,4-Oxadiazole,3-[3-(bromomethyl)phenyl]-5-methyl-
    • 3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzyl bromide
    • 3-[(3-bromomethyl)phenyl]-5-methyl-1,2,4-oxadiazole
    • 3-[3-(Bromomethyl)phenyl]-5-methyl-1,2,4-oxadiazole
    • SCHEMBL1301049
    • 3-(3-bromomethylphenyl)-5-methyl-1,2,4-oxadiazole
    • AC-26486
    • DTXSID30427625
    • FT-0691889
    • A817788
    • 253273-90-4
    • W-206948
    • AS-31415
    • CERZNQPNTHWEAD-UHFFFAOYSA-N
    • AKOS015900065
    • MFCD07368547
    • 3-3-(Bromomethyl)Phenyl-5-Methyl-1,2,4-Oxadiazole
    • MDL： MFCD07368547
    • Inchi： 1S/C10H9BrN2O/c1-7-12-10(13-14-7)9-4-2-3-8(5-9)6-11/h2-5H,6H2,1H3
    • InChI Key： CERZNQPNTHWEAD-UHFFFAOYSA-N
    • SMILES： BrCC1C=CC=C(C2=NOC(C)=N2)C=1

Computed Properties

  • Exact Mass: 251.99000
  • Monoisotopic Mass: 251.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.491
  • Melting Point: 71 °C
  • Boiling Point: 369.4°Cat760mmHg
  • Flash Point: 177.2°C
  • Refractive Index: 1.584
  • PSA: 38.92000
  • LogP: 2.93990

3-3-(Bromomethyl)Phenyl-5-Methyl-1,2,4-Oxadiazole Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material Identification： C

3-3-(Bromomethyl)Phenyl-5-Methyl-1,2,4-Oxadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-3-(Bromomethyl)Phenyl-5-Methyl-1,2,4-Oxadiazole Pricemore >>

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